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Compound of Interest

Compound Name: 2,5-Dimethylterephthalonitrile

Cat. No.: B047689

For Immediate Reference: This document provides a summary of available health and safety
information for 2,5-Dimethylterephthalonitrile (CAS No. 39095-25-5). This guide is intended
for use by trained professionals in a laboratory or industrial setting. All users should consult the
full Safety Data Sheet (SDS) from their supplier before handling this chemical.

Chemical Identification and Physical Properties

This section outlines the basic chemical and physical properties of 2,5-
Dimethylterephthalonitrile.

Identifier Value

IUPAC Name 2,5-dimethylbenzene-1,4-dicarbonitrile
2,5-Dicyano-p-xylene, 1,4-Dicyano-2,5-

Synonyms

dimethylbenzene

CAS Number 39095-25-5
Molecular Formula C1oHsN:2

Molecular Weight 156.18 g/mol
Appearance Solid (form may vary)

Store in a cool, dry, well-ventilated area in a
Storage

tightly sealed container.
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Hazard Identification and Classification

2,5-Dimethylterephthalonitrile is classified as hazardous. The following table summarizes the
known hazard information based on the Globally Harmonized System (GHS).

GHS Classification Details

Pictogram wialt text

Signal Word Warning

Hazard Statements H302: Harmful if swallowed.

] P280: Wear protective gloves/protective
Precautionary Statements ] ] )
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.

Note: This information is based on available data and may not be exhaustive. A comprehensive
review of the supplier's Safety Data Sheet is critical.

Toxicological Information

Detailed toxicological studies for 2,5-Dimethylterephthalonitrile are not widely available in the
public domain. The primary known toxicological effect is harm if swallowed, as indicated by the
H302 hazard statement. The lack of publicly available LD50 and LC50 data necessitates a
cautious approach, treating the substance as potentially harmful through other routes of
exposure as well.

Toxicity Metric Value

Oral LD50 Data not available
Dermal LD50 Data not available
Inhalation LC50 Data not available
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Handling and Personal Protective Equipment (PPE)

Safe handling and the use of appropriate personal protective equipment are paramount to
minimizing exposure and ensuring laboratory safety.

Exposure Control Recommended Protocol

. i Use in a well-ventilated area, preferably within a
Engineering Controls _
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear compatible chemical-resistant gloves
Skin Protection o
(e.g., nitrile rubber).

_ Wear a lab coat or other protective clothing to
Body Protection .
prevent skin contact.

) ) If dusts are generated, a NIOSH-approved
Respiratory Protection )
respirator may be necessary.

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.
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Exposure Route First Aid Procedure

If swallowed, rinse mouth. Call a poison center

Ingestion L

or doctor/physician if you feel unwell.

Move person to fresh air. If breathing is difficult,
Inhalation give oxygen. Seek medical attention if

symptoms persist.

Remove contaminated clothing. Wash skin with
Skin Contact soap and water. Seek medical attention if

irritation develops.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i o

do. Continue rinsing. Seek medical attention if

irritation persists.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2,5-
Dimethylterephthalonitrile are not publicly available. Standard methodologies for determining
acute oral toxicity (e.g., OECD Guideline 423), skin irritation (e.g., OECD Guideline 404), and
eye irritation (e.g., OECD Guideline 405) would be the basis for generating the necessary

safety data for this compound.

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2,5-
Dimethylterephthalonitrile, from initial assessment to emergency response.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b047689?utm_src=pdf-body
https://www.benchchem.com/product/b047689?utm_src=pdf-body
https://www.benchchem.com/product/b047689?utm_src=pdf-body
https://www.benchchem.com/product/b047689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Assessment

[ Review Supplier SDS ]

Identify Hazards
(H302: Harmful if swallowed)

i Exposure Control
Select Appropriate PPE Use Engineering Controls
(Gloves, Goggles, Lab Coat) (Fume Hood)

Séfe Handling l

[Follow Safe Handling Procedures]

l Emergency Response

(ngpgr;tgre?l:d) —»‘ Administer First Aid ] Control Spills
[ Proper Waste Disposal]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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